Cas no 64398-05-6 (4-(aziridin-1-yl)-2-chloropyrimidine)

• Product Name: 4-(aziridin-1-yl)-2-chloropyrimidine
• CAS No: 64398-05-6
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 1678751
• PubChem ID: 152382
• Update Time: 2025-04-21

4-(aziridin-1-yl)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(aziridin-1-yl)-2-chloropyrimidine
• 64398-05-6
• DTXSID80214603

• Inchi： 1S/C6H6ClN3/c7-6-8-2-1-5(9-6)10-3-4-10/h1-2H,3-4H2
• InChI Key： WKVYSFGOHPQBTQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CC1

Computed Properties

• Exact Mass: 155.02518
• Monoisotopic Mass: 155.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 329.7°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.635
• PSA: 28.79